Cas no 781612-89-3 (2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine)

• Product Name: 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• CAS No: 781612-89-3
• MF: C₈H₉Cl₂N₃
• MW: 218.083159208298
• MDL: MFCD11518933
• CID: 547938
• PubChem ID: 45789966
• Update Time: 2025-06-11

2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[5,4-d]azepine
• 5H-Pyrimido[4,5-d]azepine,2,4-dichloro-6,7,8,9-tetrahydro-
• tert-Butyl 2,4-dichloro-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• A834415
• FT-0649025
• CS-0168524
• (R)-methyl?pyrrolidine-3-carboxylate?hydrochloride
• 5H-Pyrimido[4,5-d]azepine,2,4-dichloro-6,7,8,9-tetrahydro-, hydrochloride
• 2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine HCl
• SY349182
• FT-0646418
• AKOS015850385
• 2,4-dichloro-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine
• 635698-50-9
• 2,4-bis(chloranyl)-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• MFCD11518933
• 781612-89-3
• DTXSID50672135
• J-507146
• A9854

• MDL： MFCD11518933
• Inchi： 1S/C8H9Cl2N3/c9-7-5-1-3-11-4-2-6(5)12-8(10)13-7/h11H,1-4H2
• InChI Key： RBVKAUNFZLPMEO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCNCC2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 317.07000
• Monoisotopic Mass: 217.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.359
• Boiling Point: 372.6 °C at 760 mmHg
• Flash Point: 179.2 °C
• Refractive Index: 1.566
• PSA: 55.32000
• LogP: 3.05700

Additional information on 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

2,4-Dichloro-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-d]Azepine (CAS No. 781612-89-3)

The compound 2,4-Dichloro-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-d]Azepine (CAS No. 781612-89-3) is a structurally complex heterocyclic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidinoazepines, which are known for their unique chemical properties and versatility in chemical reactions. The molecule features a fused bicyclic system combining pyrimidine and azepine rings, with two chlorine substituents at the 2 and 4 positions of the pyrimidine ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of pyrimidoazepine derivatives in drug discovery and materials science. For instance, researchers have explored the antimicrobial activity of this compound and its analogs, demonstrating promising results against a range of bacterial and fungal pathogens. The chlorine substituents in the molecule play a critical role in enhancing its bioactivity by increasing lipophilicity and improving interactions with biological targets.

In addition to its biological applications, 2,4-Dichloro-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-d]Azepine has shown potential in the field of materials science. Its rigid bicyclic structure makes it an attractive candidate for use in the development of advanced polymers and organic semiconductors. Recent advancements in organic electronics have leveraged the unique electronic properties of this compound to create more efficient and stable materials for use in flexible electronics and optoelectronic devices.

The synthesis of pyrimidoazepine derivatives has also been a focal point of recent research efforts. Scientists have developed novel synthetic routes that enable the efficient construction of these complex molecules with high yields and excellent stereochemical control. These methods often involve multi-component reactions or catalytic processes that minimize waste and enhance sustainability—a key consideration in modern chemical synthesis.

Furthermore, the environmental impact of pyrimidoazepine compounds has been studied extensively to ensure their safe use in industrial applications. Research indicates that these compounds exhibit low toxicity to aquatic organisms under controlled conditions; however, ongoing studies are being conducted to assess their long-term environmental fate and degradation pathways.

In conclusion, 2,4-Dichloro-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-d]Azepine (CAS No. 781612-89-3) represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing drug discovery efforts while simultaneously contributing to breakthroughs in materials science and sustainable chemistry practices.